Cas no 2228643-42-1 (2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2228643-42-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6615697
• PubChem ID: 165691249
• Update Time: 2025-05-20

2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid
• EN300-1757086
• 2228643-42-1
• 2-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14N2O2/c1-13(2)10-4-3-7(6-12-10)8-5-9(8)11(14)15/h3-4,6,8-9H,5H2,1-2H3,(H,14,15)
• InChI Key： YIKJSZFSURALGV-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=NC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid

2-6-(Dimethylamino)Pyridin-3-ylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

2-6-(Dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2228643-42-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid is noteworthy for its combination of a cyclopropane ring and a pyridine moiety. The cyclopropane ring, known for its high strain energy, imparts unique reactivity and stability to the molecule. The pyridine ring, on the other hand, contributes to the compound's basicity and aromaticity. The presence of the dimethylamino group further enhances the molecule's lipophilicity and biological activity.

In terms of synthesis, several methods have been reported for the preparation of 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid. One common approach involves the reaction of a cyclopropanecarboxylic acid derivative with a substituted pyridine in the presence of a coupling reagent. Another method utilizes a palladium-catalyzed cross-coupling reaction to form the desired product. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further studies.

The biological activities of 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid have been extensively investigated. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, in vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has been found to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action underlying these biological activities is multifaceted. Research suggests that 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid may modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a crucial role in regulating immune responses and cell survival. Furthermore, it may interfere with the mitogen-activated protein kinase (MAPK) pathway, which is often dysregulated in cancer cells.

Beyond its therapeutic potential, 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid has also been explored as a tool for chemical biology studies. Its unique structure makes it an attractive scaffold for probing protein-protein interactions and enzyme inhibition. For instance, it has been used to develop probes for studying G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

In conclusion, 2-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2228643-42-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes.